Cas no 1099091-63-0 (5-fluoro-2-(3-methoxypropanamido)benzoic acid)
5-fluoro-2-(3-methoxypropanamido)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-2-(3-methoxypropanamido)benzoic acid
-
- Inchi: 1S/C11H12FNO4/c1-17-5-4-10(14)13-9-3-2-7(12)6-8(9)11(15)16/h2-3,6H,4-5H2,1H3,(H,13,14)(H,15,16)
- InChI Key: AVABAPDGUXETSR-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(F)=CC=C1NC(=O)CCOC
Computed Properties
- Exact Mass: 241.075
- Monoisotopic Mass: 241.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6A^2
5-fluoro-2-(3-methoxypropanamido)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-50545-0.05g |
5-fluoro-2-(3-methoxypropanamido)benzoic acid |
1099091-63-0 | 95.0% | 0.05g |
$88.0 | 2025-02-20 | |
| Enamine | EN300-50545-0.1g |
5-fluoro-2-(3-methoxypropanamido)benzoic acid |
1099091-63-0 | 95.0% | 0.1g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-50545-0.25g |
5-fluoro-2-(3-methoxypropanamido)benzoic acid |
1099091-63-0 | 95.0% | 0.25g |
$188.0 | 2025-02-20 | |
| Enamine | EN300-50545-0.5g |
5-fluoro-2-(3-methoxypropanamido)benzoic acid |
1099091-63-0 | 95.0% | 0.5g |
$353.0 | 2025-02-20 | |
| Enamine | EN300-50545-1.0g |
5-fluoro-2-(3-methoxypropanamido)benzoic acid |
1099091-63-0 | 95.0% | 1.0g |
$470.0 | 2025-02-20 | |
| Enamine | EN300-50545-2.5g |
5-fluoro-2-(3-methoxypropanamido)benzoic acid |
1099091-63-0 | 95.0% | 2.5g |
$923.0 | 2025-02-20 | |
| Enamine | EN300-50545-5.0g |
5-fluoro-2-(3-methoxypropanamido)benzoic acid |
1099091-63-0 | 95.0% | 5.0g |
$1364.0 | 2025-02-20 | |
| Enamine | EN300-50545-10.0g |
5-fluoro-2-(3-methoxypropanamido)benzoic acid |
1099091-63-0 | 95.0% | 10.0g |
$2024.0 | 2025-02-20 | |
| Aaron | AR019WU2-50mg |
5-fluoro-2-(3-methoxypropanamido)benzoic acid |
1099091-63-0 | 95% | 50mg |
$146.00 | 2025-02-08 | |
| Aaron | AR019WU2-100mg |
5-fluoro-2-(3-methoxypropanamido)benzoic acid |
1099091-63-0 | 95% | 100mg |
$207.00 | 2025-02-08 |
5-fluoro-2-(3-methoxypropanamido)benzoic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 5-fluoro-2-(3-methoxypropanamido)benzoic acid
Introduction to 5-fluoro-2-(3-methoxypropanamido)benzoic Acid (CAS No. 1099091-63-0)
5-fluoro-2-(3-methoxypropanamido)benzoic acid, identified by its CAS number 1099091-63-0, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural features and potential applications in drug development. The presence of a fluoro substituent and an amide functional group in its structure imparts unique chemical properties that make it a valuable candidate for further exploration.
The compound's molecular structure consists of a benzoic acid core, which is a well-known scaffold in medicinal chemistry, modified with a fluoro group at the 5-position and an amide linkage at the 2-position. The fluoro group is particularly noteworthy as it is often incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The 3-methoxypropanamido moiety adds another layer of complexity, influencing the compound's solubility, reactivity, and potential biological interactions.
In recent years, there has been a growing interest in fluorinated benzoic acids due to their versatile applications in the synthesis of active pharmaceutical ingredients (APIs). Research has demonstrated that the introduction of fluorine atoms can significantly alter the electronic properties of aromatic rings, leading to enhanced bioavailability and reduced susceptibility to degradation. This makes compounds like 5-fluoro-2-(3-methoxypropanamido)benzoic acid particularly attractive for the development of novel therapeutic agents.
One of the most compelling aspects of this compound is its potential role in addressing various therapeutic challenges. For instance, studies have suggested that fluorinated benzoic acids may exhibit anti-inflammatory, analgesic, and even anticancer properties. The amide group in its structure can serve as a hinge region for binding to biological targets, while the fluoro substituent can fine-tune the pharmacological activity. These features make it a promising candidate for further investigation in drug discovery programs.
The synthesis of 5-fluoro-2-(3-methoxypropanamido)benzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoro group typically requires specialized methodologies to achieve regioselectivity and minimize side reactions. Similarly, the formation of the amide bond necessitates conditions that promote efficient coupling while maintaining the integrity of other functional groups. Advances in synthetic chemistry have made it possible to produce this compound with increasing efficiency and scalability.
Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have revealed insights into its binding interactions with potential biological targets, providing valuable guidance for drug design. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which further elucidate the structural features and dynamics of 5-fluoro-2-(3-methoxypropanamido)benzoic acid.
The pharmacological evaluation of this compound has shown promising results in preclinical studies. Its ability to interact with specific enzymes and receptors suggests that it may have therapeutic potential in areas such as pain management and inflammation control. Additionally, its metabolic stability makes it a favorable candidate for oral administration, which could improve patient compliance and reduce dosing frequency.
In conclusion, 5-fluoro-2-(3-methoxypropanamido)benzoic acid (CAS No. 1099091-63-0) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and favorable chemical properties make it an attractive candidate for further research and development. As our understanding of fluorinated benzoic acids continues to grow, compounds like this one are likely to play an increasingly important role in the discovery and development of new drugs.
1099091-63-0 (5-fluoro-2-(3-methoxypropanamido)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)